Cas no 499774-02-6 (3H-1,2-Dithiol-3-one, 5-(3-nitrophenyl)-)
499774-02-6 structure
Product Name:3H-1,2-Dithiol-3-one, 5-(3-nitrophenyl)-
CAS No:499774-02-6
MF:C9H5NO3S2
MW:239.270899534225
CID:1541629
Update Time:2024-08-23
3H-1,2-Dithiol-3-one, 5-(3-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
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- 3H-1,2-Dithiol-3-one, 5-(3-nitrophenyl)-
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- Inchi: 1S/C9H5NO3S2/c11-9-5-8(14-15-9)6-2-1-3-7(4-6)10(12)13/h1-5H
- InChI Key: VLBWNVDUSIBSHE-UHFFFAOYSA-N
- SMILES: S1C(C2=CC=CC([N+]([O-])=O)=C2)=CC(=O)S1
Computed Properties
- Exact Mass: 238.97115
Experimental Properties
- Density: 1.579±0.06 g/cm3(Predicted)
- Boiling Point: 443.3±55.0 °C(Predicted)
- PSA: 60.21
3H-1,2-Dithiol-3-one, 5-(3-nitrophenyl)- Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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